![molecular formula C22H26ClN3O6S B4064239 ethyl 4-[N-(3-chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]-1-piperazinecarboxylate](/img/structure/B4064239.png)
ethyl 4-[N-(3-chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]-1-piperazinecarboxylate
Overview
Description
Ethyl 4-[N-(3-chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]-1-piperazinecarboxylate is a useful research compound. Its molecular formula is C22H26ClN3O6S and its molecular weight is 496.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 495.1230844 g/mol and the complexity rating of the compound is 763. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Characterization
- Research has explored the synthesis of amino acids and peptides through reactions involving thioacylated amino-acid esters, leading to the formation of 1,2,4-triazine derivatives. Structural proofs were obtained using various spectroscopy methods, indicating a focus on the development of new synthetic routes and characterization of novel compounds (Andersen, Ghattas, & Lawesson, 1983).
Pharmacological Evaluation
- Studies have evaluated the effects of certain compounds on serotonin-containing neurons, highlighting the specificity of receptor interactions and the potential implications for understanding neurotransmitter systems (Craven, Grahame-Smith, & Newberry, 1994).
Process Development for Drug Synthesis
- Research into the scale-up synthesis of dopamine uptake inhibitors has been conducted, aiming to improve the yield, reproducibility, and environmental impact of pharmaceutical manufacturing processes. This work demonstrates the importance of optimizing synthetic routes for large-scale drug production (Ironside et al., 2002).
Antimicrobial Activities
- Synthesis and evaluation of new 1,2,4-triazole derivatives for antimicrobial activities have been reported, indicating the ongoing search for novel compounds with potential therapeutic applications against various microorganisms (Bektaş et al., 2010).
Impurity Profile Determination
- Investigations into the impurity profile of certain drug substances have utilized advanced analytical techniques like liquid chromatography-mass spectrometry. This research underscores the importance of characterizing impurities for the development of safe and effective pharmaceuticals (Thomasberger, Engel, & Feige, 1999).
Properties
IUPAC Name |
ethyl 4-[2-[N-(benzenesulfonyl)-3-chloro-4-methoxyanilino]acetyl]piperazine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26ClN3O6S/c1-3-32-22(28)25-13-11-24(12-14-25)21(27)16-26(17-9-10-20(31-2)19(23)15-17)33(29,30)18-7-5-4-6-8-18/h4-10,15H,3,11-14,16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFYJHOCLZLQIKY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CN(C2=CC(=C(C=C2)OC)Cl)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26ClN3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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